[2-(4-Chloro-3-hydroxymethyl-phenyl)-ethyl]-methyl-carbamic acid tert-butyl ester

• Molecular Formula: C15H22ClNO3
• Molecular Weight: 299.79 g/mol
• IUPAC Name: tert-butyl N-[2-[4-chloro-3-(hydroxymethyl)phenyl]ethyl]-N-methylcarbamate
• InChI: InChI=1S/C15H22ClNO3/c1-15(2,3)20-14(19)17(4)8-7-11-5-6-13(16)12(9-11)10-18/h5-6,9,18H,7-8,10H2,1-4H3
• InChI Key: UDFBEAXREHOKHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCC1=CC(=C(C=C1)Cl)CO

Description

[2-(4-Chloro-3-hydroxymethyl-phenyl)-ethyl]-methyl-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H22ClNO3 and its molecular weight is 299.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

TBAF (1M in THF, 2.90 mL, 2.90 mmol) was added to a sol. of {2-[3-(tert-butyl-dimethyl-silanyloxymethyl)-4-chloro-phenyl]-ethyl}-methyl-carbamic acid tert-butyl ester (600 mg, 1.45 mmol) in THF (14.2 mL) at 0° C. The mixture was stirred for 1 h while warming up to rt. EtOAc was added, and the mixture was washed with aq. sat. NH4Cl and brine. The org. layer was dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the crude by FC (CH2Cl2/MeOH 19:1) yielded the title compound (435 mg, quantitative yield). LC-MS: tR=0.93 min.